Cas no 1806021-77-1 (6-Amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 6-Amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1806021-77-1
• MF: C₈H₇ClF₂N₂O
• MW: 220.603787660599
• CID: 4857480
• Update Time: 2025-07-23

6-Amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H7ClF2N2O/c9-2-5-4(3-14)1-6(12)13-7(5)8(10)11/h1,3,8H,2H2,(H2,12,13)
• InChI Key： YAXDWXZWVCFURH-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=O)C=C(N)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1
• Topological Polar Surface Area: 56

Additional information on 6-Amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde

Introduction to 6-Amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1806021-77-1)

6-Amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde, identified by its Chemical Abstracts Service (CAS) number 1806021-77-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into a six-membered ring structure. The presence of multiple functional groups, including an amino group, a chloromethyl substituent, and a difluoromethyl group, as well as an aldehyde moiety at the 4-position, makes this molecule a versatile intermediate in synthetic chemistry and drug development.

The amino group at the 6-position of the pyridine ring provides a site for further functionalization, enabling the formation of amides, ureas, and other derivatives that are commonly explored in medicinal chemistry. The chloromethyl group at the 3-position serves as a reactive handle for nucleophilic substitution reactions, allowing for the introduction of various pharmacophores. Meanwhile, the difluoromethyl group at the 2-position is known to enhance metabolic stability and binding affinity in drug candidates. The aldehyde functionality at the 4-position is particularly valuable for condensation reactions, such as Schiff base formation, which can lead to the synthesis of complex molecules with potential biological activity.

Recent advancements in drug discovery have highlighted the importance of multifunctional intermediates like 6-Amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde. The compound has been investigated in the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders. Its structural features make it an attractive scaffold for designing molecules that can interact with biological targets in multiple ways, thereby increasing efficacy and reducing side effects.

In particular, the combination of an aldehyde group and a chloromethyl moiety allows for the facile synthesis of bioconjugates and prodrugs. These derivatives can be tailored to release active pharmaceutical ingredients (APIs) under specific physiological conditions, enhancing drug delivery systems. For instance, studies have demonstrated that derivatives of this compound can be used to create targeted therapeutics that selectively accumulate in tumor tissues or infected cells, improving treatment outcomes.

The difluoromethyl group is another key feature that has been extensively studied in medicinal chemistry. This substituent is known to improve pharmacokinetic properties by increasing lipophilicity and reducing susceptibility to metabolic degradation. Additionally, it can enhance binding interactions with biological targets by introducing steric and electronic modifications. Several recent publications have reported the use of 6-Amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde as a building block in the synthesis of small-molecule inhibitors targeting enzymes involved in cancer pathways.

One notable area of research involves the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine core is a common motif in kinase inhibitors due to its ability to mimic natural substrates and interact with ATP-binding pockets. By incorporating functional groups such as chloromethyl and difluoromethyl, researchers have been able to fine-tune the binding properties of these inhibitors. For example, a recent study published in a leading pharmaceutical journal described how derivatives of this compound were optimized to achieve high selectivity against specific kinases while minimizing off-target effects.

The aldehyde group at the 4-position also plays a crucial role in generating diversity during drug discovery campaigns. It can undergo condensation reactions with primary amines to form Schiff bases, which have been shown to exhibit various biological activities. These reactions are particularly useful for generating libraries of compounds that can be screened for therapeutic potential. Moreover, the amino group at the 6-position allows for further derivatization via reductive amination or coupling reactions with carboxylic acids or esters.

Another emerging application of 6-Amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde is in the field of materials science. Pyridine-based compounds are widely used as ligands in coordination chemistry due to their ability to form stable complexes with transition metals. These complexes have applications as catalysts and luminescent materials. The presence of multiple functional groups in this compound makes it an excellent candidate for designing metal-organic frameworks (MOFs) or covalent organic frameworks (COFs), which are highly porous materials used for gas storage, separation processes, and catalysis.

The synthesis of 6-Amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde typically involves multi-step organic transformations starting from commercially available precursors such as pyridine derivatives. Advanced synthetic techniques like cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings), halogenation reactions, and fluorination methods are often employed to introduce the desired functional groups onto the pyridine core. The precise control over reaction conditions is essential to ensure high yields and purity.

In conclusion,6-Amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1806021-77-1) is a highly versatile intermediate with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical modifications, making it valuable for developing novel therapeutics targeting various diseases. Additionally, its utility in materials science underscores its broad applicability beyond traditional medicinal chemistry endeavors.